Cas no 5473-03-0 (N-(2-bromo-6-methoxyphenyl)acetamide)
5473-03-0 structure
Product Name:N-(2-bromo-6-methoxyphenyl)acetamide
CAS No:5473-03-0
MF:C9H10BrNO2
MW:244.085201740265
CID:942750
PubChem ID:232273
Update Time:2025-04-19
N-(2-bromo-6-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-bromo-6-methoxyphenyl)acetamide
- N-(2-Bromo-6-methoxyphenyl)ethanimidic acid
- NSC-29561
- SCHEMBL9191011
- DTXSID80970050
- NSC29561
- 5473-03-0
-
- Inchi: 1S/C9H10BrNO2/c1-6(12)11-9-7(10)4-3-5-8(9)13-2/h3-5H,1-2H3,(H,11,12)
- InChI Key: QLEOCAHPCDUGFN-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1NC(C)=O)OC
Computed Properties
- Exact Mass: 242.9895
- Monoisotopic Mass: 242.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.5
- Boiling Point: 338.2°C at 760 mmHg
- Flash Point: 158.3°C
- Refractive Index: 1.589
- PSA: 38.33
- LogP: 2.48910
N-(2-bromo-6-methoxyphenyl)acetamide Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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